Cas no 731799-12-5 (1-Naphthalenol, 7-iodo-)

• Product Name: 1-Naphthalenol, 7-iodo-
• CAS No: 731799-12-5
• MF: C₁₀H₇IO
• MW: 270.066455125809
• CID: 4161505
• PubChem ID: 57426143
• Update Time: 2025-06-08

1-Naphthalenol, 7-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 7-iodo-
• 7-iodonaphthalen-1-ol
• SCHEMBL4960387
• AKOS024437635
• 731799-12-5

• Inchi： 1S/C10H7IO/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h1-6,12H
• InChI Key： FKIILYAKRQVUMT-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C=CC(I)=C2)=CC=C1

Computed Properties

• Exact Mass: 269.95416Da
• Monoisotopic Mass: 269.95416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-Naphthalenol, 7-iodo-

Introduction to 1-Naphthalenol, 7-iodo (CAS No: 731799-12-5)

1-Naphthalenol, 7-iodo, identified by its Chemical Abstracts Service (CAS) number 731799-12-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a naphthalene core substituted with both hydroxyl and iodine functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the iodine atom at the 7-position enhances its reactivity, making it particularly useful in cross-coupling reactions and other synthetic transformations.

The naphthalene scaffold is a well-studied aromatic system, known for its stability and versatility in organic synthesis. The introduction of a hydroxyl group at the 1-position and an iodine atom at the 7-position creates a molecule with distinct electronic and steric properties. These modifications allow 1-Naphthalenol, 7-iodo to participate in a variety of chemical reactions, including nucleophilic aromatic substitution, Suzuki-Miyaura coupling, and other transition-metal-catalyzed processes. Such reactivity is highly valued in the development of novel pharmaceuticals and advanced materials.

In recent years, the demand for specialized intermediates like 1-Naphthalenol, 7-iodo has increased due to their role in the synthesis of complex molecules. For instance, researchers have leveraged this compound to develop new therapeutic agents targeting various diseases. The hydroxyl group can be further functionalized to introduce additional pharmacophores, while the iodine atom serves as a handle for metal-catalyzed transformations. This dual functionality makes 1-Naphthalenol, 7-iodo a versatile building block in drug discovery.

One of the most notable applications of 1-Naphthalenol, 7-iodo is in the synthesis of biologically active compounds. Recent studies have demonstrated its utility in constructing heterocyclic scaffolds that are prevalent in many pharmaceuticals. For example, researchers have used this compound to prepare derivatives of benzodiazepines and other central nervous system (CNS) drugs. The ability to efficiently modify the naphthalene core while retaining the hydroxyl and iodine substituents provides chemists with a powerful tool for generating structurally diverse libraries.

The use of 1-Naphthalenol, 7-iodo in material science is also noteworthy. Its unique electronic properties make it suitable for applications in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The iodine atom can be used to tune the energy levels of the molecule, which is crucial for optimizing device performance. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, enhancing the molecular packing and stability of materials derived from this compound.

From a synthetic chemistry perspective, 1-Naphthalenol, 7-iodo offers several advantages over other aromatic substrates. The presence of both hydroxyl and iodine groups allows for multiple points of functionalization, enabling chemists to construct complex molecules with high precision. Furthermore, the iodine atom can be readily removed or replaced under mild conditions, providing flexibility in synthetic routes. These features have made 1-Naphthalenol, 7-iodo a preferred choice for researchers working on challenging synthetic problems.

Recent advancements in catalytic methods have further expanded the utility of 1-Naphthalenol, 7-iodo. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various substituents at different positions of the naphthalene ring. These reactions often proceed with high selectivity and yield, making them ideal for late-stage functionalization of drug candidates. Similarly, copper-mediated reactions have been used to generate novel derivatives with potential biological activity.

The pharmaceutical industry has also benefited from the use of 1-Naphthalenol, 7-iodo in drug development. Researchers have utilized this compound to synthesize inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The ability to modify the naphthalene core while retaining key pharmacophoric elements has led to the discovery of several promising lead compounds. These findings highlight the importance of 1-Naphthalenol, 7-iodo as a scaffold for medicinal chemistry investigations.

In conclusion,1-Naphthalenol, 7-iodo (CAS No: 731799-12-5) is a multifunctional compound with broad applications in pharmaceuticals and materials science. Its unique structure and reactivity make it an invaluable intermediate for synthetic chemists working on complex molecules. As research continues to uncover new applications for this compound,1-Naphthalenol, 7-iodo is likely to remain a cornerstone in both academic and industrial settings.